Cas no 1065484-80-1 (2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67)

2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67 structure
1065484-80-1 structure
Product Name:2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67
CAS No:1065484-80-1
Molecular Formula:C12H7N4OCl
Molecular Weight:258.66318
CID:1004188
PubChem ID:45789046

2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67 Properties

Names and Identifiers

    • 2-(6-chloropyridazin-3-yl)oxyquinoxaline
    • AKOS015941248
    • 1065484-80-1
    • DB-301912
    • DTXSID70671827
    • 2-[(6-Chloropyridazin-3-yl)oxy]quinoxaline
    • 2-((6-Chloropyridazin-3-yl)oxy)quinoxaline
    • 2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline
    • MDL: MFCD10698958
    • InChIKey: HBGJRSAPRSGGBA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H7ClN4O/c13-10-5-6-11(17-16-10)18-12-7-14-8-3-1-2-4-9(8)15-12/h1-7H
    • SMILES: C1=CC=C2C(=C1)N=CC(=N2)OC3=NN=C(C=C3)Cl

Computed Properties

  • Exact Mass: 258.0308386g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 258.0308386g/mol
  • Heavy Atom Count: 18
  • Complexity: 281
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.445

2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM141884-1g
2-((6-chloropyridazin-3-yl)oxy)quinoxaline
1065484-80-1 95%
1g
$456 2021-08-05
Fluorochem
089541-500mg
2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline
1065484-80-1
500mg
£244.00 2022-03-01

2-(6-Chloro-pyridazin-3-yloxy)-quinoxaline, 98+% C12H7ClN4O, MW: 258.67 Related Literature

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